molecular formula C11H14O3 B8494654 benzyl (S)-3-hydroxybutanoate

benzyl (S)-3-hydroxybutanoate

Cat. No.: B8494654
M. Wt: 194.23 g/mol
InChI Key: VIQYYDLSPZAIJW-VIFPVBQESA-N
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Description

Benzyl (S)-3-hydroxybutanoate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

benzyl (3S)-3-hydroxybutanoate

InChI

InChI=1S/C11H14O3/c1-9(12)7-11(13)14-8-10-5-3-2-4-6-10/h2-6,9,12H,7-8H2,1H3/t9-/m0/s1

InChI Key

VIQYYDLSPZAIJW-VIFPVBQESA-N

Isomeric SMILES

C[C@@H](CC(=O)OCC1=CC=CC=C1)O

Canonical SMILES

CC(CC(=O)OCC1=CC=CC=C1)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Benzyl 3-hydroxybutyrate was prepared following the procedure as described in step 1) of Preparation Example 2, except for that benzyl acetoacetate was used to replace for ethyl acetoacetate. Yield 48%.
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Synthesis routes and methods II

Procedure details

0.3 g of sodium hydroxide was added to 64.8 g of benzylalcohol and the reaction mixture was cooled to 0° C. To this reaction mixture was added 12.9 g of β-butyrolactone and the mixture was stirred for 5 minutes at 0° C. and for 2 hours at room temperature. After reaction, the reaction solution was neutralized by adding 15 ml of 1N-HCl solution and the separated organic layer was washed with saturated sodium bicarbonate aqueous solution and saline, and dried over magnesium sulfate. The resulting organic layer was distilled under reduced pressure to give 23.3 g (79%) of benzyi 3-hydroxybutanoate [Compound (11)] as oil.
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